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Compound of Interest

Compound Name:
N-TRicosanoyl ceramide

trihexoside

Cat. No.: B3026320 Get Quote

Essential Safety and Handling Guide for N-
Tricosanoyl Ceramide Trihexoside
This guide provides crucial safety and logistical information for the handling and disposal of N-
Tricosanoyl ceramide trihexoside. Given that this compound is intended for research use

only, all personnel must adhere to strict safety protocols to minimize exposure and ensure a

safe laboratory environment.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling N-Tricosanoyl
ceramide trihexoside. The following PPE should be worn at all times in the laboratory.[2][3]

Eye Protection: Chemical safety goggles or glasses with solid side shields are required to

protect against splashes and airborne particles.[4][5]

Hand Protection: Disposable nitrile gloves are the minimum requirement.[3] For tasks with a

higher risk of exposure or when handling the powder, double-gloving is recommended.[2][6]

Gloves must be changed immediately if they become contaminated.[2][6]

Body Protection: A lab coat must be worn to prevent contamination of personal clothing.[2][3]
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Respiratory Protection: When handling the compound in its powdered form, especially during

weighing or transfer, a NIOSH-approved respirator may be necessary to prevent inhalation of

dust particles. These activities should be performed in a certified chemical fume hood or a

biological safety cabinet.[6]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical to minimize the risk of exposure and

contamination.

Preparation:

Designate a specific work area for handling N-Tricosanoyl ceramide trihexoside,

preferably within a chemical fume hood.[6]

Ensure all necessary equipment, such as spatulas, weighing paper, and vials, are clean

and readily available.[6]

Weighing the Compound:

Carefully weigh the required amount of the powdered compound, taking measures to

minimize the creation of dust.[6]

Clean the balance and surrounding area thoroughly after use.[6]

Dissolving the Compound:

Add the desired solvent to the vial containing the pre-weighed N-Tricosanoyl ceramide
trihexoside. The compound is soluble in a mixture of chloroform/methanol (2:1), DMSO,

and hot methanol.[1]

Securely cap the vial before agitating to dissolve the compound.[6]

Experimental Use:
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Clearly label all solutions containing N-Tricosanoyl ceramide trihexoside with the

compound name, concentration, solvent, and date of preparation.[6]

Disposal Plan
Proper disposal of N-Tricosanoyl ceramide trihexoside and its containers is essential to

prevent environmental contamination and ensure compliance with regulations.

Waste Chemical: Unused or waste N-Tricosanoyl ceramide trihexoside should be

disposed of in accordance with local, state, and federal regulations. For smaller quantities,

disposal with household waste may be permissible, but it is crucial to consult and adhere to

official regulations.[7]

Contaminated Materials: All disposable materials that have come into contact with the

compound, such as gloves, weighing paper, and pipette tips, should be collected in a

designated, sealed waste container.

Empty Containers: Uncleaned packaging should be disposed of according to official

regulations.[7] Rinsing with an appropriate solvent may be necessary.

Quantitative Data Summary
Property Value Source

Molecular Formula C59H111NO18 [1][8]

Molecular Weight 1122.51 g/mol [8]

CAS Number 536745-84-3 [1][8]

Appearance Solid [1]

Storage Temperature -20°C [1]
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Caption: Workflow for the safe handling of N-TRicosanoyl ceramide trihexoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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